Cas no 859133-33-8 (8'-{bis(2-methoxyethyl)aminomethyl}-7'-hydroxy-2H,2'H-3,4'-bichromene-2,2'-dione)

• Product Name: 8'-{bis(2-methoxyethyl)aminomethyl}-7'-hydroxy-2H,2'H-3,4'-bichromene-2,2'-dione
• CAS No: 859133-33-8
• MF: C₂₅H₂₅NO₇
• MW: 451.468507528305
• CID: 5420517
• Update Time: 2025-06-03

8'-{bis(2-methoxyethyl)aminomethyl}-7'-hydroxy-2H,2'H-3,4'-bichromene-2,2'-dione Chemical and Physical Properties

Names and Identifiers

• 8-[[bis(2-methoxyethyl)azaniumyl]methyl]-2-oxo-4-(2-oxochromen-3-yl)chromen-7-olate
• 8'-{bis(2-methoxyethyl)aminomethyl}-7'-hydroxy-2H,2'H-3,4'-bichromene-2,2'-dione

• Inchi： 1S/C25H25NO7/c1-30-11-9-26(10-12-31-2)15-20-21(27)8-7-17-18(14-23(28)33-24(17)20)19-13-16-5-3-4-6-22(16)32-25(19)29/h3-8,13-14,27H,9-12,15H2,1-2H3
• InChI Key： XAPTVWYSJLMCRI-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C1C2=CC=C(O)C(CN(CCOC)CCOC)=C2OC(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on 8'-{bis(2-methoxyethyl)aminomethyl}-7'-hydroxy-2H,2'H-3,4'-bichromene-2,2'-dione

8'-{bis(2-methoxyethyl)aminomethyl}-7'-hydroxy-2H,2'H-3,4'-bichromene-2,2'-dione: A Comprehensive Overview

The compound with CAS No. 859133-33-8, known as 8'-{bis(2-methoxyethyl)aminomethyl}-7'-hydroxy-2H,2'H-3,4'-bichromene-2,2'-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bichromenes, which are characterized by their unique chromene frameworks. The structure of this molecule is notable for its bis(2-methoxyethyl)aminomethyl group attached to the 8' position and a 7'-hydroxy group, which contribute to its complex chemical properties and potential biological activities.

Recent studies have highlighted the importance of bichromenes in drug discovery, particularly due to their potential as anticancer agents. The presence of the bis(2-methoxyethyl)aminomethyl group introduces a level of structural complexity that may enhance the molecule's ability to interact with specific biological targets. Additionally, the 7'-hydroxy group is suspected to play a role in modulating the compound's redox properties, which could be critical in its pharmacological applications.

One of the most intriguing aspects of this compound is its synthesis pathway. Researchers have employed a variety of methodologies to construct the bichromene framework, including multi-component reactions and stepwise synthesis. The incorporation of the bis(2-methoxyethyl)aminomethyl group has been achieved through nucleophilic substitution reactions, while the hydroxylation at the 7' position has been accomplished using oxidizing agents such as mCPBA (meta-chloroperbenzoic acid). These synthetic strategies have not only facilitated the preparation of this compound but also opened avenues for further structural modifications to explore its biological potential.

From a pharmacological standpoint, this compound has shown promising results in preliminary assays. In vitro studies have demonstrated its ability to inhibit key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs). Furthermore, its interaction with progesterone receptors has been investigated, suggesting potential applications in hormone therapy. The presence of the 7'-hydroxy group has been implicated in enhancing the compound's bioavailability, making it a strong candidate for further preclinical studies.

Another area of interest lies in the compound's photophysical properties. The bichromene framework is known to exhibit strong absorption in the ultraviolet region, which could be harnessed for applications in optoelectronics or as a photosensitizer in photodynamic therapy. Recent advancements in computational chemistry have enabled researchers to model the electronic transitions within this molecule, providing insights into its excited-state dynamics and potential uses in light-responsive materials.

In terms of environmental impact, this compound has been subjected to eco-toxicological assessments. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to evaluate its long-term effects and biodegradation pathways.

Looking ahead, the development of analogs based on this compound holds significant promise. By modifying the substituents on the bichromene framework—such as altering the methoxy groups or introducing additional functional groups—researchers can potentially enhance its therapeutic efficacy or tailor it for specific applications. Collaborative efforts between chemists and biologists are expected to drive further advancements in understanding this molecule's multifaceted properties.

In conclusion, CAS No. 859133-33-8 represents a cutting-edge compound with immense potential across multiple disciplines. Its unique structure, synthetic accessibility, and biological activity make it a focal point for ongoing research. As advancements in chemical synthesis and computational modeling continue to evolve, this compound will undoubtedly play a pivotal role in shaping future innovations in organic chemistry and pharmacology.